Cas no 53342-41-9 (Cyclobutyl-[2-(trifluoromethyl)phenyl]methanone)

Cyclobutyl-[2-(trifluoromethyl)phenyl]methanone structure
53342-41-9 structure
Product Name:Cyclobutyl-[2-(trifluoromethyl)phenyl]methanone
CAS No:53342-41-9
MF:C12H11F3O
MW:228.210354089737
MDL:MFCD03841275
CID:1581994
PubChem ID:24724140
Update Time:2025-04-21

Cyclobutyl-[2-(trifluoromethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

    • cyclobutyl-[2-(trifluoromethyl)phenyl]methanone
    • CYCLOBUTYL 2-TRIFLUOROMETHYLPHENYL KETONE
    • CTK4J7670
    • AG-F-82936
    • 53342-41-9
    • CYCLOBUTYL2-TRIFLUOROMETHYLPHENYLKETONE
    • AKOS014312175
    • DB-243302
    • Cyclobutyl[2-(trifluoromethyl)phenyl]methanone
    • DTXSID90642539
    • cyclobutyl(2-(trifluoromethyl)phenyl)methanone
    • MFCD03841275
    • Cyclobutyl-[2-(trifluoromethyl)phenyl]methanone
    • MDL： MFCD03841275
    • Inchi： 1S/C12H11F3O/c13-12(14,15)10-7-2-1-6-9(10)11(16)8-4-3-5-8/h1-2,6-8H,3-5H2
    • InChI Key： KSQNQLBPNZLZQU-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC=CC=1C(C1CCC1)=O)(F)F

Computed Properties

  • Exact Mass: 228.07600
  • Monoisotopic Mass: 228.07619946g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 3.68820

Cyclobutyl-[2-(trifluoromethyl)phenyl]methanone Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

Cyclobutyl-[2-(trifluoromethyl)phenyl]methanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB364127-1 g
Cyclobutyl 2-trifluoromethylphenyl ketone, 97%; .
 53342-41-9 97%
1 g
 €841.90 2023-07-19
abcr
AB364127-2 g
Cyclobutyl 2-trifluoromethylphenyl ketone, 97%; .
 53342-41-9 97%
2 g
 €1,415.70 2023-07-19
Fluorochem
204088-1g
Cyclobutyl 2-trifluoromethylphenyl ketone
 53342-41-9 97%
1g
 ￡483.00 2022-03-01
Fluorochem
204088-2g
Cyclobutyl 2-trifluoromethylphenyl ketone
 53342-41-9 97%
2g
 ￡847.00 2022-03-01
Fluorochem
204088-5g
Cyclobutyl 2-trifluoromethylphenyl ketone
 53342-41-9 97%
5g
 ￡1753.00 2022-03-01
abcr
AB364127-1g
Cyclobutyl 2-trifluoromethylphenyl ketone, 97%; .
 53342-41-9 97%
1g
 €840.60 2025-04-18
abcr
AB364127-2g
Cyclobutyl 2-trifluoromethylphenyl ketone, 97%; .
 53342-41-9 97%
2g
 €1413.50 2025-04-18
A2B Chem LLC
AG25800-1g
Cyclobutyl 2-trifluoromethylphenyl ketone
 53342-41-9 97%
1g
 $581.00 2024-04-19
A2B Chem LLC
AG25800-2g
Cyclobutyl 2-trifluoromethylphenyl ketone
 53342-41-9 97%
2g
 $984.00 2024-04-19
A2B Chem LLC
AG25800-5g
Cyclobutyl 2-trifluoromethylphenyl ketone
 53342-41-9 97%
5g
 $1989.00 2024-04-19

Cyclobutyl-[2-(trifluoromethyl)phenyl]methanone Related Literature

Related Categories

53342-41-9 (Cyclobutyl-[2-(trifluoromethyl)phenyl]methanone) Related Products

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd